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Abstract & Scientific Context
ATP-citrate lyase (ACL or ACLY) is a cytosolic enzyme that bridges carbohydrate metabolism

and lipid biosynthesis.[1][2][3][4][5][6][7] It catalyzes the conversion of citrate, CoA, and ATP

into acetyl-CoA and oxaloacetate (OAA).[3][4][6][8][9] Because acetyl-CoA is the fundamental

building block for fatty acids and cholesterol, ACL is significantly upregulated in metabolic

disorders (dyslipidemia) and various cancers where de novo lipogenesis supports rapid tumor

growth.

Triterpenoids (e.g., ursolic acid, corosolic acid) represent a class of hydrophobic natural

products that have demonstrated potent ACL inhibition.[10] However, their lipophilic nature

presents specific challenges in aqueous enzymatic assays, including precipitation and non-

specific aggregation.[10]

This guide provides a rigorous, validated protocol for assessing triterpenoid-mediated ACL

inhibition using a Malate Dehydrogenase (MDH) coupled kinetic assay. This method relies on

the reduction of OAA to malate by MDH, utilizing NADH as a cofactor. The rate of ACL activity
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is directly proportional to the rate of NADH oxidation, measured spectrophotometrically at 340

nm.

Mechanism of Action
The following diagram illustrates the metabolic position of ACL and the specific intervention

point of triterpenoid inhibitors.

Citrate
(Mitochondrial Export)

ATP-Citrate Lyase
(ACLY)

 Substrate
Acetyl-CoA

 Product 1

Oxaloacetate
 Product 2

Fatty Acid &
Cholesterol Synthesis

 Precursor

Triterpenoids
(Inhibitor)

 Inhibition

Click to download full resolution via product page

Figure 1: ACL catalyzes the cleavage of citrate into Acetyl-CoA and Oxaloacetate.[3][4][9][11]

Triterpenoids inhibit this step, blocking downstream lipogenesis.[10]

Assay Principle: The MDH-Coupled System
Direct measurement of Acetyl-CoA or OAA is chemically difficult in real-time. We utilize a

coupled enzyme system where the OAA produced by ACL is immediately converted to malate

by an excess of Malate Dehydrogenase (MDH).

Reaction 1 (Target):

[10]

Reaction 2 (Coupled Reporter):

Readout: The oxidation of NADH to NAD+ results in a decrease in absorbance at 340 nm. The

rate of absorbance decrease (
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) is directly proportional to ACL activity.

Materials & Reagents
To ensure reproducibility, use analytical grade reagents.

Component
Concentration (Final
Assay)

Role

Tris-HCl (pH 8.7) 100 mM
Optimal pH buffer for ACL

stability.

MgCl₂ 10 mM
Essential cofactor for ATP

binding.

DTT 10 mM
Maintains enzyme reduction

state.[10]

ATP 5 mM Substrate.[10]

CoA 0.3 mM Substrate.[10]

Potassium Citrate 10 mM Substrate (Start Reagent).[10]

NADH 0.15 mM
Cofactor for reporter reaction.

[10]

Malate Dehydrogenase 10 U/mL
Coupling enzyme (ensure

excess).[10]

ACL Enzyme ~5-10 µg/mL
Target enzyme (Recombinant

human).

Triterpenoid Stock Varied Dissolved in 100% DMSO.[12]

Detailed Experimental Protocol
Phase 1: Compound Preparation (Critical for
Triterpenoids)
Triterpenoids (e.g., Ursolic Acid) are highly hydrophobic.[10] Improper handling leads to

precipitation and false data.[12]
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Stock Solution: Dissolve triterpenoid in 100% DMSO to 100x the final desired concentration

(e.g., 10 mM stock for 100 µM final).

Intermediate Dilution: Do not dilute directly into the aqueous buffer in one step. Perform

serial dilutions in DMSO first.

Solvent Tolerance: Ensure final DMSO concentration in the assay is

. ACL is sensitive to high solvent loads.

Phase 2: Assay Workflow
The assay is performed in a 96-well UV-transparent microplate.

1. Prepare Master Mix
(Buffer, MgCl2, DTT, ATP, CoA, NADH, MDH)

2. Add Inhibitor
(Triterpenoid in DMSO)

3. Add ACL Enzyme
Incubate 15 min @ 25°C

4. Initiate Reaction
Add Citrate (Start Reagent)

5. Kinetic Read
Abs 340nm, every 30s for 15 min
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Figure 2: Step-by-step pipetting workflow for the kinetic assay.

Step-by-Step Procedure:

Blank Preparation: In "Blank" wells, add buffer instead of ACL enzyme. This controls for non-

enzymatic NADH oxidation.[13]

Enzyme Mix: Add 170 µL of Master Mix (Buffer + Auxiliaries + MDH) to sample wells.

Inhibitor Addition: Add 2 µL of Triterpenoid stock (or DMSO control). Mix gently.

Enzyme Addition: Add 10 µL of ACL enzyme.

Pre-Incubation: Incubate for 15 minutes at 25°C. This allows the triterpenoid to bind to the

enzyme (many triterpenoids are slow-binding allosteric inhibitors).

Initiation: Add 20 µL of 100 mM Citrate to start the reaction.

Measurement: Immediately place in a plate reader pre-heated to 25°C. Monitor

every 30 seconds for 15-20 minutes.

Data Analysis & Calculations
A. Calculate Slope (Velocity)
Determine the linear slope of the absorbance decline (

) for the linear portion of the curve (usually minutes 2–10).

B. Specific Activity Formula
[10][14]

: Slope per minute.

: Total reaction volume (mL).

: Extinction coefficient of NADH (
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).[10][14][15]

: Pathlength (cm). Note: In a standard 96-well plate with 200 µL, L

0.5–0.6 cm. Use a pathcheck sensor if available.

: Volume of enzyme added (mL).

: Concentration of enzyme stock (mg/mL).[10]

C. Percent Inhibition
[10]

Troubleshooting & Validation (Expert Insights)
The "False Positive" Trap: Aggregation
Triterpenoids are notorious for forming colloidal aggregates in aqueous buffers, which can non-

specifically sequester enzymes, leading to false inhibition data.

Validation Step: If you observe potent inhibition (IC50 < 10 µM), repeat the assay with the

addition of 0.01% Triton X-100.

Logic: Detergent disrupts promiscuous aggregates but does not affect specific binding. If

inhibition disappears with Triton, the initial result was a false positive (aggregation artifact).

Optical Interference
Some triterpenoid extracts may absorb light at 340 nm.

Control: Run a "Compound Only" well (Buffer + NADH + Compound, no Enzyme). If the

absorbance is stable, there is no interference. If it fluctuates, the compound may be reacting

with NADH or precipitating.

NADH Oxidase Contamination
Crude ACL preparations may contain NADH oxidases.

Check: The "No Citrate" control should have a flat slope. If absorbance drops before Citrate

is added, your enzyme prep is contaminated or unstable.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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